Cas no 88389-16-6 (1-Propanesulfonic acid, 3-[(3-aminophenyl)propylamino]-)

• Product Name: 1-Propanesulfonic acid, 3-[(3-aminophenyl)propylamino]-
• CAS No: 88389-16-6
• MF: C₁₂H₂₀N₂O₃S
• MW: 272.363801956177
• CID: 634468
• PubChem ID: 71408534
• Update Time: 2025-04-19

1-Propanesulfonic acid, 3-[(3-aminophenyl)propylamino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-[(3-aminophenyl)propylamino]-
• 3-[3-(3-aminophenyl)propylamino]propane-1-sulfonic acid
• 3-{[3-(3-AMINOPHENYL)PROPYL]AMINO}PROPANE-1-SULFONIC ACID
• 88389-16-6
• DTXSID00828342

• Inchi： 1S/C12H20N2O3S/c13-12-6-1-4-11(10-12)5-2-7-14-8-3-9-18(15,16)17/h1,4,6,10,14H,2-3,5,7-9,13H2,(H,15,16,17)
• InChI Key： AROIUXCBGAGXMX-UHFFFAOYSA-N
• SMILES： S(CCCNCCCC1C=CC=C(C=1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 272.11946368g/mol
• Monoisotopic Mass: 272.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 101Ų